Cas no 78838-03-6 (1(2H)-Pyridineundecanoic acid, 2-oxo-)

78838-03-6 structure
Product name:1(2H)-Pyridineundecanoic acid, 2-oxo-
1(2H)-Pyridineundecanoic acid, 2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Pyridineundecanoic acid, 2-oxo-
- 11-(2-oxopyridin-1-yl)undecanoic acid
- 78838-03-6
- DTXSID60823919
- 11-(2-Oxopyridin-1(2H)-yl)undecanoic acid
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- Inchi: InChI=1S/C16H25NO3/c18-15-11-8-10-14-17(15)13-9-6-4-2-1-3-5-7-12-16(19)20/h8,10-11,14H,1-7,9,12-13H2,(H,19,20)
- InChI Key: YLAPXVWPVUVJPU-UHFFFAOYSA-N
- SMILES: C1=CC(=O)N(C=C1)CCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 279.18344366g/mol
- Monoisotopic Mass: 279.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 57.6Ų
1(2H)-Pyridineundecanoic acid, 2-oxo- Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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3. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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